4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-(N,N-diethylsulfamoyl)benzoate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-(diethylsulfamoyl)benzoate
• InChI: InChI=1S/C21H21N3O6S2/c1-3-24(4-2)32(27,28)17-8-6-15(7-9-17)20(26)30-19-13-29-16(12-18(19)25)14-31-21-22-10-5-11-23-21/h5-13H,3-4,14H2,1-2H3
• InChI Key: RPQJKEAUBOUYRC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CC=N3
• Molecular Formula: C21H21N3O6S2
• Molecular Weight: 475.5 g/mol

Description

Synthesis Analysis

The synthesis of heterocyclic compounds with pyrimidine moieties is a topic of interest due to their potential applications in various fields. In one study, a novel heterocyclic compound, 4-benzoyl-5-phenyl-2-(pyridin-2-yl)-3,3a-dihydropyrazolo[1,5-c]pyrimidin-7(6H)-one, was synthesized and characterized using a range of spectroscopic techniques, including FT-IR, NMR, and Mass spectroscopy, as well as single-crystal X-ray diffraction methods . This compound crystallizes in the monoclinic space group and its molecular geometry was optimized using density functional theory (DFT) . The synthesis process is described as a one-pot reaction, which is advantageous for its simplicity and potential for scalability .

Molecular Structure Analysis

The molecular structure of the synthesized heterocyclic compound was determined through X-ray crystallography and further optimized using DFT calculations . The compound exhibits a monoclinic space group with specific lattice parameters and an angle that defines its three-dimensional arrangement . The study also investigated the molecular electrostatic potential (MEP), frontier molecular orbitals (FMOs), and non-linear optical (NLO) properties of the molecule, providing a comprehensive understanding of its electronic structure .

Chemical Reactions Analysis

In another study, a variety of chemical reactions involving 2-Methyl-4-oxo-4H-1-benzopyrans and their thiophene analogs were explored . These compounds were found to undergo reactions with carbon nucleophiles, leading to the formation of 2-oxo-2H-1-pyrans and 2(1H)-pyridones . Additionally, the active methyl group of these compounds reacted with benzaldehyde, ethyl oxalate, and phthalic anhydride to yield styryl derivatives, pyruvates, and phthalide, respectively . The study also described the bromination of certain derivatives and subsequent reactions to form quinoxalinyl and benzothiazinyl derivatives, as well as atophan analogues .

Physical and Chemical Properties Analysis

The physical and chemical properties of the synthesized compounds are closely related to their molecular structures. For instance, the heterocyclic compound synthesized in the third study exhibits specific spectroscopic characteristics that are indicative of its structure, such as vibrational wavenumbers and chemical shifts . These properties are essential for understanding the behavior of the compound in different environments and can be used to predict its reactivity and stability . The study also provided theoretical calculations of the compound's NLO properties, which are significant for applications in optical materials .